Cas no 2137092-68-1 ((2S,4S)-4-fluoro-1-(2-nitrobenzenesulfonyl)pyrrolidin-2-ylmethanamine)

• Product Name: (2S,4S)-4-fluoro-1-(2-nitrobenzenesulfonyl)pyrrolidin-2-ylmethanamine
• CAS No: 2137092-68-1
• MF: C₁₁H₁₄FN₃O₄S
• MW: 303.30996465683
• CID: 5936932
• PubChem ID: 165717457
• Update Time: 2025-10-28

(2S,4S)-4-fluoro-1-(2-nitrobenzenesulfonyl)pyrrolidin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-4-fluoro-1-(2-nitrobenzenesulfonyl)pyrrolidin-2-ylmethanamine
• EN300-1169030
• 2137092-68-1
• [(2S,4S)-4-fluoro-1-(2-nitrobenzenesulfonyl)pyrrolidin-2-yl]methanamine

• Inchi： 1S/C11H14FN3O4S/c12-8-5-9(6-13)14(7-8)20(18,19)11-4-2-1-3-10(11)15(16)17/h1-4,8-9H,5-7,13H2/t8-,9-/m0/s1
• InChI Key： KALMDDOWPCFKHR-IUCAKERBSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N1C[C@H](C[C@H]1CN)F)(=O)=O

Computed Properties

• Exact Mass: 303.06890527g/mol
• Monoisotopic Mass: 303.06890527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 118Ų

Additional information on (2S,4S)-4-fluoro-1-(2-nitrobenzenesulfonyl)pyrrolidin-2-ylmethanamine

Introduction to (2S,4S)-4-fluoro-1-(2-nitrobenzenesulfonyl)pyrrolidin-2-ylmethanamine (CAS No. 2137092-68-1)

Compound CAS No. 2137092-68-1 is a highly specialized organic molecule with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. The compound, formally known as (2S,4S)-4-fluoro-1-(2-nitrobenzenesulfonyl)pyrrolidin-2-ylmethanamine, exhibits a complex stereochemical configuration that makes it a promising candidate for further exploration in drug discovery and development. This introduction delves into the structural characteristics, potential biological activities, and the latest research applications of this compound.

The molecular structure of (2S,4S)-4-fluoro-1-(2-nitrobenzenesulfonyl)pyrrolidin-2-ylmethanamine is characterized by a pyrrolidine core, which is a common motif in many bioactive molecules. The presence of a fluoro substituent at the 4-position and a nitrobenzenesulfonyl group at the 1-position introduces additional functional diversity, making the compound a versatile scaffold for medicinal chemistry interventions. The stereochemistry at the 2S and 4S positions further enhances its potential as a pharmacophore, influencing both its solubility and interactions with biological targets.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to modulate metabolic stability, lipophilicity, and binding affinity. The fluoro group in (2S,4S)-4-fluoro-1-(2-nitrobenzenesulfonyl)pyrrolidin-2-ylmethanamine is strategically positioned to interact with specific binding pockets in enzymes and receptors, potentially enhancing drug efficacy. This has led to extensive research into its application in the development of novel therapeutic agents.

The nitrobenzenesulfonyl moiety adds another layer of complexity to the compound's structure. This group is known for its ability to participate in hydrogen bonding interactions, which can be crucial for achieving high binding affinity in drug-receptor complexes. Additionally, the nitro group can be reduced to an amine under certain conditions, opening up possibilities for further chemical modifications and derivatization.

Recent studies have begun to explore the biological activities of (2S,4S)-4-fluoro-1-(2-nitrobenzenesulfonyl)pyrrolidin-2-ylmethanamine in various pharmacological contexts. Preliminary in vitro assays have shown promising results in inhibiting certain enzymes involved in inflammatory pathways. The compound's ability to modulate these pathways suggests potential applications in treating inflammatory diseases and related conditions.

One of the most intriguing aspects of this compound is its stereochemical specificity. The (2S,4S) configuration is not arbitrary; it has been carefully selected based on insights from related molecules that have shown high biological activity. This stereochemical control is essential for ensuring that the compound interacts correctly with its intended biological targets. Further research is needed to fully elucidate the relationship between the stereochemistry of this compound and its pharmacological effects.

The synthesis of (2S,4S)-4-fluoro-1-(2-nitrobenzenesulfonyl)pyrrolidin-2-ylmethanamine presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Techniques such as asymmetric synthesis and chiral resolution have been employed to achieve the desired stereochemical purity. These synthetic strategies are critical for ensuring that subsequent biological evaluations are conducted with high-quality material.

In conclusion, (CAS No. 2137092-68-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further research and development. As our understanding of its pharmacological properties continues to grow, so too will its potential applications in medicine. The ongoing investigation into this compound underscores the importance of innovative molecular design in addressing complex therapeutic challenges.